Cas no 642-27-3 (5-hydroxy-3-methoxy-4-methylphthalaldehyde)

5-hydroxy-3-methoxy-4-methylphthalaldehyde structure
642-27-3 structure
Product Name:5-hydroxy-3-methoxy-4-methylphthalaldehyde
CAS No:642-27-3
MF:C10H10O4
MW:194.184003353119
CID:1673581
PubChem ID:12314841
Update Time:2025-04-21

5-hydroxy-3-methoxy-4-methylphthalaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-hydroxy-3-methoxy-4-methylphthalaldehyde
    • 5-Hydroxy-3-methoxy-4-methyl-1,2-benzenedicarbaldehyde
    • CHEBI:220777
    • Quadrilineatin
    • 642-27-3
    • 5-Hydroxy-3-methoxy-4-methylbenzene-1,2-dicarbaldehyde
    • DTXSID70487445
    • Inchi: 1S/C10H10O4/c1-6-9(13)3-7(4-11)8(5-12)10(6)14-2/h3-5,13H,1-2H3
    • InChI Key: VKLDQCUGHRGDAN-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C=O)=C(C=O)C=C(C=1C)O

Computed Properties

  • Exact Mass: 194.05800
  • Monoisotopic Mass: 194.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 63.60000
  • LogP: 1.33420

5-hydroxy-3-methoxy-4-methylphthalaldehyde Customs Data

  • HS CODE:2912499000
  • Customs Data:

    China Customs Code:

    2912499000

    Overview:

    2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

5-hydroxy-3-methoxy-4-methylphthalaldehyde Related Literature

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